4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid
Overview
Description
4-Methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid (MDTCA) is a carboxylic acid derivative of thiocarbonyl compounds, which are widely used in organic synthesis and materials science. MDTCA is a versatile intermediate for the synthesis of various organic compounds, and has been investigated for its potential applications in the pharmaceutical industry.
Scientific Research Applications
4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid has been studied extensively for its potential applications in the pharmaceutical industry. It has been used as an intermediate in the synthesis of various organic compounds, such as thioureas, thioamides, and thiocarbamates. It has also been used in the synthesis of biologically active compounds such as peptides, peptidomimetics, and drugs. Furthermore, 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid has been used in the synthesis of polymeric materials for use in drug delivery systems.
Mechanism of Action
4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid is a carboxylic acid derivative of thiocarbonyl compounds, which are known to interact with biological macromolecules such as proteins, nucleic acids, and carbohydrates. The mechanism of action of 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid is not yet fully understood, but it is believed to involve the formation of covalent bonds between the carboxylic acid group and the functional groups of the macromolecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid are not yet fully understood. However, it has been shown to have antibacterial activity against Gram-positive bacteria, and it has been suggested that it may have anti-inflammatory and anti-tumor activities. Additionally, 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid has been found to increase the production of nitric oxide, which is a potent vasodilator, and it has been suggested that it may have potential applications in the treatment of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid is a versatile and easily accessible intermediate for the synthesis of various organic compounds, and it is relatively stable under normal laboratory conditions. However, it is also highly reactive and can be easily hydrolyzed in the presence of water or other polar solvents. Furthermore, the reaction of 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid with other compounds can be difficult to control and can lead to the formation of unwanted byproducts.
Future Directions
Further research is needed to better understand the mechanism of action of 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid and its potential applications in the pharmaceutical industry. Additionally, further studies are needed to investigate its potential applications in the treatment of various diseases, such as cardiovascular diseases and cancer. Furthermore, more research is needed to develop new synthetic methods for the production of 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid and its derivatives. Finally, further studies are needed to investigate the potential toxicity of 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid and its derivatives, as well as the safety of their use in laboratory experiments.
Synthesis Methods
4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid can be synthesized by the reaction of 1,1-dioxo-1lambda6-thiane-4-carboxylic acid (DTCA) with 4-methoxybenzyl alcohol in the presence of an acid catalyst such as p-toluenesulfonic acid. The reaction is conducted in a solvent such as dimethyl sulfoxide (DMSO) at a temperature of 70-75°C for 1-2 hours. The product is then isolated by precipitation with methanol and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid involves the oxidation of a thiol group to a sulfonic acid, followed by a ring closure reaction to form the thiane ring and subsequent oxidation of the thiane ring to form the dioxo group.", "Starting Materials": [ "4-methoxythiophenol", "Sodium chlorate", "Sodium hydroxide", "Hydrochloric acid", "Hydrogen peroxide", "Sodium bicarbonate", "Acetic anhydride", "Sodium acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Oxidation of 4-methoxythiophenol to 4-methoxybenzenesulfonic acid using sodium chlorate and sodium hydroxide", "Step 2: Neutralization of the reaction mixture with hydrochloric acid to form 4-methoxybenzenesulfonic acid", "Step 3: Conversion of 4-methoxybenzenesulfonic acid to 4-methoxy-1,1-dioxo-1lambda6-thiane-4-carboxylic acid by ring closure reaction using hydrogen peroxide and sodium bicarbonate", "Step 4: Oxidation of the thiane ring to form the dioxo group using acetic anhydride and sodium acetate in methanol and water" ] } | |
CAS RN |
1248276-51-8 |
Molecular Formula |
C7H12O5S |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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